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Compound of Interest

Compound Name: CADD522

Cat. No.: B2804772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and protocols for the laboratory-scale

synthesis of CADD522, a potent small molecule inhibitor of the RUNX2 transcription factor.

CADD522 has demonstrated significant anti-tumor activity in preclinical models of breast and

bone cancer, making its availability for research purposes crucial. The synthesis outlined herein

is a three-step process commencing with a Diels-Alder reaction, followed by anhydride

hydrolysis and a final amidation step. This protocol is intended to provide researchers with the

necessary information to produce CADD522 for in vitro and in vivo studies.

Introduction
CADD522, with the IUPAC name 3-((3,4-dichlorophenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-

carboxylic acid, is a novel therapeutic candidate that functions by inhibiting the DNA binding of

the RUNX2 transcription factor.[1] RUNX2 is a key regulator of genes involved in cancer

progression, including those associated with cell proliferation, invasion, and metastasis.[2][3]

By disrupting the activity of RUNX2, CADD522 has been shown to suppress tumor growth and

metastasis in various cancer models. These promising results have generated significant

interest in further exploring the therapeutic potential of CADD522. This document provides a

comprehensive guide for its laboratory synthesis.
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CADD522 Properties and Data
Property Value Reference

IUPAC Name

3-((3,4-

dichlorophenyl)carbamoyl)bicy

clo[2.2.1]hept-5-ene-2-

carboxylic acid

MedKoo Biosciences

CAS Number 199735-88-1 MedKoo Biosciences

Molecular Formula C15H13Cl2NO3 MedKoo Biosciences

Molecular Weight 326.17 g/mol MedKoo Biosciences

Appearance White to off-white solid MedKoo Biosciences

Purity >98% (Commercially available) MedKoo Biosciences

Solubility
Soluble in DMSO, DMF, and

Ethanol
Cayman Chemical

Synthetic Workflow
The overall synthetic scheme for CADD522 is depicted below. The process begins with the

formation of the bicyclic core via a Diels-Alder reaction, followed by functional group

manipulations to arrive at the final product.
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Step 1: Diels-Alder Reaction

Step 2: Hydrolysis Step 3: Amidation

Cyclopentadiene

cis-5-Norbornene-endo-2,3-dicarboxylic anhydride

 Ethyl Acetate, rt

Maleic Anhydride

cis-5-Norbornene-endo-2,3-dicarboxylic acid

 H2O, heat

CADD522

 Coupling Agent, Base, DMF

3,4-Dichloroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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